Cas no 1851949-81-9 ((1-Phenethyl)cyclopropanecarbonitrile)

• Product Name: (1-Phenethyl)cyclopropanecarbonitrile
• CAS No: 1851949-81-9
• MF: C₁₂H₁₃N
• MW: 171.238322973251
• CID: 6411616
• PubChem ID: 67407069
• Update Time: 2025-06-12

(1-Phenethyl)cyclopropanecarbonitrile Chemical and Physical Properties

Names and Identifiers

• SCHEMBL2436696
• 1851949-81-9
• QDTAXLWBLUEBLU-UHFFFAOYSA-N
• 1-(2-phenylethyl)cyclopropane-1-carbonitrile
• (1-phenethyl)cyclopropanecarbonitrile
• EN300-1863113
• (1-Phenethyl)cyclopropanecarbonitrile

• Inchi： 1S/C12H13N/c13-10-12(8-9-12)7-6-11-4-2-1-3-5-11/h1-5H,6-9H2
• InChI Key： QDTAXLWBLUEBLU-UHFFFAOYSA-N
• SMILES： N#CC1(CCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 171.104799419g/mol
• Monoisotopic Mass: 171.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 23.8Ų

Additional information on (1-Phenethyl)cyclopropanecarbonitrile

Introduction to (1-Phenethyl)cyclopropanecarbonitrile (CAS No. 1851949-81-9)

(1-Phenethyl)cyclopropanecarbonitrile, with the CAS number 1851949-81-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules characterized by a cyclopropane ring fused with an aromatic phenethyl group, and a nitrile functional group at the terminal carbon. The unique structural features of this molecule make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The cyclopropane ring is known for its high ring strain, which can be exploited to enhance the reactivity and binding affinity of the molecule in biological systems. This structural motif has been widely explored in medicinal chemistry due to its ability to introduce conformational constraints that can improve drug-like properties such as solubility, metabolic stability, and target binding. The presence of the phenethyl group further enhances the pharmacological potential of this compound by providing a hydrophobic anchor that can interact with biological targets.

The nitrile group in (1-Phenethyl)cyclopropanecarbonitrile adds another layer of complexity to its chemical behavior. Nitriles are versatile functional groups that can participate in various chemical reactions, including nucleophilic addition, hydrolysis, and reduction, making them valuable intermediates in synthetic chemistry. In pharmaceutical applications, nitrile-containing compounds have shown promise as bioisosteres for other functional groups, such as carboxylic acids or amides, due to their similar electronic properties and biological activity.

Recent research has highlighted the potential of (1-Phenethyl)cyclopropanecarbonitrile in the development of small-molecule inhibitors for various therapeutic targets. For instance, studies have demonstrated its efficacy as a modulator of enzymes involved in inflammatory pathways. The cyclopropane ring's ability to engage with specific amino acid residues in enzyme active sites has been leveraged to design highly selective inhibitors. Additionally, the phenethyl moiety has been shown to enhance membrane permeability, improving oral bioavailability and pharmacokinetic profiles.

In another line of investigation, (1-Phenethyl)cyclopropanecarbonitrile has been explored as a precursor in the synthesis of more complex pharmacophores. The nitrile group can be readily converted into other functional groups through well-established chemical transformations, allowing for the rapid diversification of molecular structures. This flexibility has been exploited in high-throughput screening campaigns to identify novel lead compounds with enhanced therapeutic activity.

The compound's unique structural features also make it an attractive candidate for materials science applications. The combination of aromaticity from the phenethyl group and rigidity from the cyclopropane ring can impart desirable mechanical properties to polymers and coatings. Additionally, the nitrile group can serve as a site for further functionalization, enabling the creation of advanced materials with tailored properties.

From a synthetic chemistry perspective, (1-Phenethyl)cyclopropanecarbonitrile represents an interesting challenge due to its complex stereochemistry and multiple functional groups. Advances in catalytic methods have enabled more efficient and selective transformations of this compound, opening up new avenues for synthetic innovation. These advancements are particularly relevant in drug discovery pipelines where efficient synthesis is crucial for rapid lead optimization.

The growing interest in (1-Phenethyl)cyclopropanecarbonitrile underscores its potential as a building block for future therapeutics and materials. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in both academic and industrial settings. Its unique combination of structural features offers a rich palette for medicinal chemists and materials scientists alike.